Cas no 955825-43-1 (methyl 3-2-(4-methoxy-3-methylphenyl)acetamido-5-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-2-(4-methoxy-3-methylphenyl)acetamido-5-phenylthiophene-2-carboxylate
• CAS No: 955825-43-1
• MF: C₂₂H₂₁NO₄S
• MW: 395.4714448452
• CID: 6001543
• PubChem ID: 16848123
• Update Time: 2025-05-20

methyl 3-2-(4-methoxy-3-methylphenyl)acetamido-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(4-methoxy-3-methylphenyl)acetamido-5-phenylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-[[2-(4-methoxy-3-methylphenyl)acetyl]amino]-5-phenyl-, methyl ester
• AKOS024650191
• F2462-0108
• methyl 3-[2-(4-methoxy-3-methylphenyl)acetamido]-5-phenylthiophene-2-carboxylate
• 955825-43-1
• methyl 3-(2-(4-methoxy-3-methylphenyl)acetamido)-5-phenylthiophene-2-carboxylate
• methyl 3-[[2-(4-methoxy-3-methylphenyl)acetyl]amino]-5-phenylthiophene-2-carboxylate

• Inchi： 1S/C22H21NO4S/c1-14-11-15(9-10-18(14)26-2)12-20(24)23-17-13-19(16-7-5-4-6-8-16)28-21(17)22(25)27-3/h4-11,13H,12H2,1-3H3,(H,23,24)
• InChI Key： ABGRDOXOFFFCRZ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CC=CC=C2)=CC=1NC(CC1=CC=C(OC)C(C)=C1)=O

Computed Properties

• Exact Mass: 395.11912932g/mol
• Monoisotopic Mass: 395.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 626.8±55.0 °C(Predicted)
• pka: 13.54±0.70(Predicted)

Additional information on methyl 3-2-(4-methoxy-3-methylphenyl)acetamido-5-phenylthiophene-2-carboxylate

Introduction to Methyl 3-(2-(4-Methoxy-3-Methylphenyl)Acetamido)-5-Phenylthiophene-2-Carboxylate (CAS No. 955825-43-1)

Methyl 3-(2-(4-Methoxy-3-Methylphenyl)Acetamido)-5-Phenylthiophene-2-Carboxylate, with the CAS registry number 955825-43-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring, a phenyl group, and an acetamido substituent. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and advanced materials development.

The molecular structure of this compound is notable for its thiophene ring, a five-membered aromatic heterocycle containing sulfur. Thiophenes are known for their stability and unique electronic properties, which make them valuable in the synthesis of conjugated systems. The substitution pattern on the thiophene ring further enhances its reactivity and selectivity. Specifically, the compound features a phenyl group at the 5-position and an acetamido group at the 3-position. The acetamido group itself is substituted with a methoxyphenyl moiety, adding complexity to the molecule and potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. For instance, researchers have explored its role in the development of antitumor agents and anti-inflammatory drugs. The presence of the methoxy group on the phenyl ring suggests that this compound may exhibit favorable solubility properties, which are critical for drug delivery systems. Furthermore, the methyl ester group at the carboxylic acid position indicates that this compound could be readily incorporated into larger molecular frameworks through esterification or amidation reactions.

In terms of synthesis, Methyl 3-(2-(4-Methoxy-3-Methylphenyl)Acetamido)-5-Phenylthiophene-2-Carboxylate can be prepared via a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with the preparation of intermediates such as substituted thiophenes and acetanilide derivatives. These intermediates are then subjected to coupling reactions under controlled conditions to yield the final product. The optimization of reaction conditions, including temperature, solvent, and catalyst selection, is crucial for achieving high yields and maintaining product purity.

The application of this compound extends beyond pharmaceuticals. Its electronic properties make it a potential candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) or solar cells. The conjugated system formed by the thiophene ring and adjacent substituents facilitates electron delocalization, which is essential for efficient charge transport in electronic devices. Researchers have also investigated its potential as a precursor for constructing two-dimensional materials or nanomaterials with tailored optical properties.

In conclusion, Methyl 3-(2-(4-Methoxy-3-Methylphenyl)Acetamido)-5-Phenylthiophene-2-Carboxylate (CAS No. 955825-43-1) represents a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new insights into its properties and functionalities, this compound is likely to play an increasingly important role in the development of innovative materials and therapeutic agents.